Cas no 2757917-67-0 (Tert-butyl 3-(2-{[(tert-butoxy)carbonyl]amino}ethyl)-3-hydroxypiperidine-1-carboxylate)

• Product Name: Tert-butyl 3-(2-{[(tert-butoxy)carbonyl]amino}ethyl)-3-hydroxypiperidine-1-carboxylate
• CAS No: 2757917-67-0
• MF: C₁₇H₃₂N₂O₅
• MW: 344.446385383606
• CID: 5842653
• PubChem ID: 165751957
• Update Time: 2025-10-25

Tert-butyl 3-(2-{[(tert-butoxy)carbonyl]amino}ethyl)-3-hydroxypiperidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• 2757917-67-0
• tert-butyl 3-(2-{[(tert-butoxy)carbonyl]amino}ethyl)-3-hydroxypiperidine-1-carboxylate
• EN300-37100328
• Tert-butyl 3-(2-{[(tert-butoxy)carbonyl]amino}ethyl)-3-hydroxypiperidine-1-carboxylate

• Inchi： 1S/C17H32N2O5/c1-15(2,3)23-13(20)18-10-9-17(22)8-7-11-19(12-17)14(21)24-16(4,5)6/h22H,7-12H2,1-6H3,(H,18,20)
• InChI Key： KXJAFMIVAYOJKY-UHFFFAOYSA-N
• SMILES： OC1(CCNC(=O)OC(C)(C)C)CN(C(=O)OC(C)(C)C)CCC1

Computed Properties

• Exact Mass: 344.23112213g/mol
• Monoisotopic Mass: 344.23112213g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 24
• Rotatable Bond Count: 7
• Complexity: 453
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 88.1Ų

Additional information on Tert-butyl 3-(2-{[(tert-butoxy)carbonyl]amino}ethyl)-3-hydroxypiperidine-1-carboxylate

Comprehensive Overview of Tert-butyl 3-(2-{[(tert-butoxy)carbonyl]amino}ethyl)-3-hydroxypiperidine-1-carboxylate (CAS No. 2757917-67-0)

Tert-butyl 3-(2-{[(tert-butoxy)carbonyl]amino}ethyl)-3-hydroxypiperidine-1-carboxylate (CAS No. 2757917-67-0) is a highly specialized piperidine derivative widely utilized in pharmaceutical research and organic synthesis. This compound features a unique hydroxypiperidine core, which is further functionalized with tert-butyl and carbamate protecting groups. Its structural complexity makes it a valuable intermediate for the development of novel drug candidates, particularly in the fields of central nervous system (CNS) therapeutics and enzyme inhibitors.

The growing interest in piperidine-based compounds like CAS No. 2757917-67-0 stems from their versatility in medicinal chemistry. Researchers frequently search for "hydroxypiperidine synthesis" or "tert-butyl protection strategies," highlighting the demand for efficient synthetic routes. This compound's dual Boc-protected design ensures stability during multi-step reactions, addressing common challenges in peptide coupling and heterocycle modification.

Recent advancements in AI-driven drug discovery have amplified the relevance of Tert-butyl 3-(2-{[(tert-butoxy)carbonyl]amino}ethyl)-3-hydroxypiperidine-1-carboxylate. Computational models often prioritize such scaffolds for their balanced lipophilicity and hydrogen-bonding capacity—key parameters in blood-brain barrier penetration studies. Pharmaceutical forums frequently discuss "Boc-protected amine applications" and "3-hydroxypiperidine pharmacology," reflecting industry trends toward neurodegenerative disease targets.

From a synthetic perspective, this compound exemplifies modern green chemistry principles. Its tert-butyloxycarbonyl (Boc) groups enable selective deprotection under mild acidic conditions, reducing the need for harsh reagents—a topic gaining traction in searches like "environmentally friendly protecting groups." The hydroxyethylamine moiety also aligns with protease inhibitor design, a hot topic in antiviral drug development research.

Analytical characterization of CAS No. 2757917-67-0 typically involves NMR spectroscopy and mass spectrometry, with particular attention to the stereochemistry at the 3-position. The compound's chiral center makes it relevant to discussions on "stereoselective synthesis" and "pharmacophore optimization." These technical aspects are critical for researchers investigating structure-activity relationships (SAR) in drug design pipelines.

In conclusion, Tert-butyl 3-(2-{[(tert-butoxy)carbonyl]amino}ethyl)-3-hydroxypiperidine-1-carboxylate represents a sophisticated tool for medicinal chemists. Its structural features cater to multiple drug discovery needs while adhering to contemporary sustainability standards. As the pharmaceutical industry increasingly focuses on CNS-targeted therapies and catalytic methodologies, this compound's scientific and commercial significance will likely expand further.